Cas no 17288-26-5 (6-benzyloxy-2-methyl-3-nitro-pyridine)

6-benzyloxy-2-methyl-3-nitro-pyridine structure
17288-26-5 structure
Product Name:6-benzyloxy-2-methyl-3-nitro-pyridine
CAS No:17288-26-5
MF:C13H12N2O3
MW:244.245983123779
CID:1361412
PubChem ID:75412611
Update Time:2025-04-20

6-benzyloxy-2-methyl-3-nitro-pyridine Chemical and Physical Properties

Names and Identifiers

    • 6-benzyloxy-2-methyl-3-nitro-pyridine
    • 6-(Benzyloxy)-2-methyl-3-nitropyridine
    • pyridine, 2-methyl-3-nitro-6-(phenylmethoxy)-
    • LogP
    • 2-Methyl-3-nitro-6-(phenylmethoxy)pyridine
    • SCHEMBL23273999
    • DTXSID001268798
    • 17288-26-5
    • Inchi: 1S/C13H12N2O3/c1-10-12(15(16)17)7-8-13(14-10)18-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3
    • InChI Key: RWYUAVPNEMSKAH-UHFFFAOYSA-N
    • SMILES: O(C1=CC=C(C(C)=N1)[N+](=O)[O-])CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 244.08486
  • Monoisotopic Mass: 244.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.9A^2
  • XLogP3: 2.9

Experimental Properties

  • Density: 1.249
  • Boiling Point: 382.5°C at 760 mmHg
  • Flash Point: 185.2°C
  • Refractive Index: 1.6
  • PSA: 65.26

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